Cas no 683235-78-1 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide
• CAS No: 683235-78-1
• MF: C₁₈H₁₀N₂O₅
• MW: 334.28240442276
• CID: 6291574
• PubChem ID: 7157940
• Update Time: 2025-05-20

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide
• CCG-310290
• F1105-0215
• AB00673285-01
• SR-01000010428
• AKOS024602883
• Oprea1_249230
• N-(1,3-dioxoisoindolin-5-yl)-4-oxo-4H-chromene-3-carboxamide
• N-(1,3-dioxoisoindol-5-yl)-4-oxochromene-3-carboxamide
• SR-01000010428-1
• 683235-78-1

• Inchi： 1S/C18H10N2O5/c21-15-11-3-1-2-4-14(11)25-8-13(15)18(24)19-9-5-6-10-12(7-9)17(23)20-16(10)22/h1-8H,(H,19,24)(H,20,22,23)
• InChI Key： RUHPCUWNYYQFDX-UHFFFAOYSA-N
• SMILES： O1C=C(C(NC2C=CC3C(NC(C=3C=2)=O)=O)=O)C(C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 334.05897142g/mol
• Monoisotopic Mass: 334.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide: A Comprehensive Guide to Its Properties and Applications

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide (CAS No: 683235-78-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique isoindole and chromene moieties, exhibits a range of interesting chemical and biological properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug development and functional materials.

The molecular structure of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide combines two pharmacologically relevant scaffolds: the isoindole-1,3-dione (phthalimide) and the 4-oxo-4H-chromene-3-carboxamide (coumarin derivative). This hybrid structure is believed to contribute to its diverse biological activities, including potential anti-inflammatory and antioxidant effects. Recent studies have highlighted its role as a promising scaffold for designing novel therapeutic agents, particularly in addressing oxidative stress-related conditions.

In the context of current research trends, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide has been investigated for its potential in targeting specific enzymes involved in cellular signaling pathways. The compound's ability to interact with various biological targets makes it a subject of interest in the development of small molecule inhibitors and modulators of protein-protein interactions. These properties align with the growing demand for targeted therapies in precision medicine.

The synthetic accessibility of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide has been another area of focus. Organic chemists have developed efficient routes to prepare this compound, often starting from commercially available 5-aminoisoindoline-1,3-dione and 4-oxo-4H-chromene-3-carbonyl chloride. The optimization of these synthetic protocols has been crucial for producing the compound in sufficient quantities for biological evaluation and structure-activity relationship studies.

From a materials science perspective, the chromene-isoindole hybrid structure of this compound offers interesting photophysical properties. The conjugated system present in the molecule suggests potential applications in organic electronics and fluorescence-based sensors. Researchers are particularly interested in exploring its electronic characteristics for possible use in organic light-emitting diodes (OLEDs) or as a molecular probe in biochemical assays.

The stability and solubility profile of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide have been subjects of formulation studies. These physicochemical properties are crucial for determining its bioavailability and formulation strategies when considered for pharmaceutical applications. Recent advances in drug delivery systems have opened new possibilities for enhancing the performance of such hybrid molecules.

In the context of intellectual property, several patents have been filed covering various derivatives and applications of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide-like structures. This indicates the commercial potential and therapeutic value recognized by pharmaceutical companies. The compound's scaffold serves as a valuable starting point for medicinal chemistry programs aimed at developing new chemical entities.

Analytical characterization of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods are essential for ensuring the purity and structural integrity of the compound, particularly when used in biological studies or material applications.

The environmental fate and green chemistry aspects of synthesizing and using N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide have gained attention in recent years. Researchers are exploring more sustainable synthetic routes and evaluating the compound's biodegradability profile, aligning with the growing emphasis on environmentally friendly chemical processes in the pharmaceutical and materials industries.

Looking forward, the scientific community continues to investigate new derivatives and analogs of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide to expand its potential applications. The compound serves as a versatile platform for structural modifications, allowing medicinal chemists to fine-tune its properties for specific biological targets or material characteristics. This approach is particularly valuable in the era of personalized medicine and functional materials design.

For researchers working with N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide, proper handling and storage conditions are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when working with this organic compound. Documentation of its physical and chemical properties continues to be updated as more research data becomes available.

The commercial availability of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide (CAS No: 683235-78-1) has improved in recent years, with several specialty chemical suppliers offering the compound in various quantities. This increased accessibility has facilitated broader research into its potential applications across multiple scientific disciplines.

In summary, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-4H-chromene-3-carboxamide represents an intriguing hybrid molecule with diverse potential in both life sciences and materials applications. Its unique structural features continue to inspire innovative research directions, making it a compound of significant interest in contemporary chemical and pharmaceutical research.